Cas no 90704-22-6 (TRICYCLO[2.2.1.02,6]HEPTANE-1-CARBOXYLIC ACID, 3-OXO-, METHYL ESTER)

• Product Name: TRICYCLO[2.2.1.02,6]HEPTANE-1-CARBOXYLIC ACID, 3-OXO-, METHYL ESTER
• CAS No: 90704-22-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 3539283
• PubChem ID: 21724707
• Update Time: 2025-04-22

TRICYCLO[2.2.1.02,6]HEPTANE-1-CARBOXYLIC ACID, 3-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• TRICYCLO[2.2.1.02,6]HEPTANE-1-CARBOXYLIC ACID, 3-OXO-, METHYL ESTER
• methyl 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate
• SCHEMBL6778133
• EN300-7919086
• methyl 3-oxotricyclo[2.2.1.0,2,6]heptane-1-carboxylate
• 90704-22-6

• Inchi： 1S/C9H10O3/c1-12-8(11)9-3-4-2-5(9)6(9)7(4)10/h4-6H,2-3H2,1H3
• InChI Key： BTLXJRPMGWXXCL-UHFFFAOYSA-N
• SMILES： O=C1C2CC3C1C3(C(=O)OC)C2

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids